4-{[4-(1-adamantyl)-1-piperazinyl]carbonyl}-6-chloro-2-(4-pyridinyl)quinoline

• IUPAC Name: [4-(1-adamantyl)piperazin-1-yl]-(6-chloro-2-pyridin-4-ylquinolin-4-yl)methanone
• InChI: InChI=1S/C29H31ClN4O/c30-23-1-2-26-24(14-23)25(15-27(32-26)22-3-5-31-6-4-22)28(35)33-7-9-34(10-8-33)29-16-19-11-20(17-29)13-21(12-19)18-29/h1-6,14-15,19-21H,7-13,16-18H2
• InChI Key: GQLYHYAUOYNZPN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CC(=NC3=C2C=C(C=C3)Cl)C4=CC=NC=C4)C56CC7CC(C5)CC(C7)C6
• Molecular Formula: C29H31ClN4O
• Molecular Weight: 487.0 g/mol

Description

4-{[4-(1-adamantyl)-1-piperazinyl]carbonyl}-6-chloro-2-(4-pyridinyl)quinoline, also known as AC-42, is a compound that has gained attention in recent years due to its potential applications in scientific research. It is a synthetic compound that belongs to the class of quinolone derivatives and has been shown to possess unique properties that make it a valuable tool for investigating various biological processes.

Mechanism of Action

4-{[4-(1-adamantyl)-1-piperazinyl]carbonyl}-6-chloro-2-(4-pyridinyl)quinoline has been shown to be a selective agonist of the α7 subtype of nAChRs. It binds to the receptor and activates it, leading to the opening of the ion channel and the influx of calcium ions into the cell. This activation has been shown to have a variety of effects on cellular processes, including the release of neurotransmitters, the modulation of synaptic plasticity, and the regulation of gene expression.
Biochemical and Physiological Effects:
4-{[4-(1-adamantyl)-1-piperazinyl]carbonyl}-6-chloro-2-(4-pyridinyl)quinoline has been shown to have a variety of biochemical and physiological effects. In addition to its effects on nAChRs, it has also been shown to modulate the activity of other ion channels, including voltage-gated calcium channels and N-methyl-D-aspartate (NMDA) receptors. These effects have been shown to have a variety of downstream effects on cellular processes, including the regulation of cellular signaling pathways and the modulation of gene expression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-{[4-(1-adamantyl)-1-piperazinyl]carbonyl}-6-chloro-2-(4-pyridinyl)quinoline in lab experiments is its selectivity for the α7 subtype of nAChRs. This allows researchers to investigate the specific role of this receptor subtype in various physiological processes. However, one limitation of using 4-{[4-(1-adamantyl)-1-piperazinyl]carbonyl}-6-chloro-2-(4-pyridinyl)quinoline is its relatively low potency, which can make it difficult to achieve the desired level of receptor activation in some experiments.

Future Directions

There are several future directions for research involving 4-{[4-(1-adamantyl)-1-piperazinyl]carbonyl}-6-chloro-2-(4-pyridinyl)quinoline. One area of interest is the role of α7 nAChRs in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another area of interest is the potential therapeutic applications of 4-{[4-(1-adamantyl)-1-piperazinyl]carbonyl}-6-chloro-2-(4-pyridinyl)quinoline in these and other diseases. Additionally, there is ongoing research into the optimization of the synthesis method for 4-{[4-(1-adamantyl)-1-piperazinyl]carbonyl}-6-chloro-2-(4-pyridinyl)quinoline, with the goal of increasing its potency and yield.

Scientific Research Applications

4-{[4-(1-adamantyl)-1-piperazinyl]carbonyl}-6-chloro-2-(4-pyridinyl)quinoline has been shown to have a wide range of potential applications in scientific research. One of its main uses is as a tool for investigating the role of nicotinic acetylcholine receptors (nAChRs) in various physiological processes. nAChRs are a type of ion channel that is involved in the transmission of nerve impulses and have been implicated in a variety of diseases, including Alzheimer's disease, Parkinson's disease, and schizophrenia.